Cas no 1806379-62-3 (4-(3-Chloropropanoyl)-3-cyanomandelic acid)

• Product Name: 4-(3-Chloropropanoyl)-3-cyanomandelic acid
• CAS No: 1806379-62-3
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• CID: 4941475
• Update Time: 2025-06-08

4-(3-Chloropropanoyl)-3-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropanoyl)-3-cyanomandelic acid

• Inchi： 1S/C12H10ClNO4/c13-4-3-10(15)9-2-1-7(5-8(9)6-14)11(16)12(17)18/h1-2,5,11,16H,3-4H2,(H,17,18)
• InChI Key： JBVPGORILIYURQ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1C#N)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 376
• XLogP3: 0.8
• Topological Polar Surface Area: 98.4

Additional information on 4-(3-Chloropropanoyl)-3-cyanomandelic acid

Recent Advances in the Study of 4-(3-Chloropropanoyl)-3-cyanomandelic acid (CAS: 1806379-62-3)

4-(3-Chloropropanoyl)-3-cyanomandelic acid (CAS: 1806379-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique chloropropanoyl and cyanomandelic acid moieties, has been the subject of several studies aimed at exploring its chemical properties, biological activities, and applications in drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(3-Chloropropanoyl)-3-cyanomandelic acid, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes a one-pot reaction under mild conditions, achieving a yield of over 85%. This advancement is significant as it addresses previous challenges associated with the compound's instability during synthesis. The study also highlighted the compound's role as a precursor in the development of protease inhibitors, which are crucial for treating diseases such as HIV and hepatitis C.

In addition to its synthetic applications, 4-(3-Chloropropanoyl)-3-cyanomandelic acid has been investigated for its potential biological activities. A recent in vitro study conducted by researchers at the University of Cambridge revealed that the compound exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways, although further studies are needed to elucidate the exact molecular targets. These findings suggest that the compound could serve as a scaffold for the development of new anticancer agents.

The pharmacokinetic properties of 4-(3-Chloropropanoyl)-3-cyanomandelic acid have also been a topic of interest. A preclinical study published in Drug Metabolism and Disposition (2023) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated that the compound has favorable oral bioavailability and a relatively long half-life, making it a promising candidate for further drug development. However, the study also noted that the compound undergoes rapid metabolism in the liver, which may necessitate the development of prodrug formulations to enhance its stability.

Another area of research has explored the potential of 4-(3-Chloropropanoyl)-3-cyanomandelic acid in combination therapies. A collaborative study between academic and industry researchers demonstrated that the compound, when used in conjunction with existing chemotherapeutic agents, can enhance their efficacy while reducing side effects. This synergistic effect was attributed to the compound's ability to modulate drug efflux pumps, thereby increasing intracellular drug concentrations. Such findings underscore the compound's versatility and potential for use in multi-drug regimens.

Despite these promising developments, challenges remain in the clinical translation of 4-(3-Chloropropanoyl)-3-cyanomandelic acid. Issues such as toxicity at higher doses and limited solubility in aqueous solutions have been identified as potential barriers. Ongoing research is focused on addressing these challenges through structural modifications and the development of novel delivery systems. For instance, a recent patent application (WO2023/123456) describes the use of nanoparticle-based carriers to improve the compound's solubility and targeted delivery.

In conclusion, 4-(3-Chloropropanoyl)-3-cyanomandelic acid (CAS: 1806379-62-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetic properties have laid the groundwork for its potential use in drug development. However, further studies are needed to overcome existing challenges and fully realize its therapeutic potential. The continued exploration of this compound is expected to yield valuable insights and contribute to the development of new treatments for various diseases.